Cas no 129993-49-3 (1H-Imidazole-4-carboxamide,1-propyl-)

• Product Name: 1H-Imidazole-4-carboxamide,1-propyl-
• CAS No: 129993-49-3
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 102816
• PubChem ID: 14532665
• Update Time: 2025-04-18

1H-Imidazole-4-carboxamide,1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,1-propyl-
• 1H-Imidazole-4-carboxamide,1-propyl-(9CI)
• 1H-Imidazole-4-carboxamide, 1-propyl-
• 1-propylimidazole-4-carboxamide
• 129993-49-3
• SCHEMBL6335386

• Inchi： 1S/C7H11N3O/c1-2-3-10-4-6(7(8)11)9-5-10/h4-5H,2-3H2,1H3,(H2,8,11)
• InChI Key： TYARCZZSGBIMLK-UHFFFAOYSA-N
• SMILES： C1N(CCC)C=C(C(N)=O)N=1

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.91